Cas no 1233867-28-1 (Tert-Butyl 6-carbamoyl-3-azabicyclo[3.1.0]hexane-3-carboxylate)

• Product Name: Tert-Butyl 6-carbamoyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
• CAS No: 1233867-28-1
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 4689778
• Update Time: 2023-08-15

Tert-Butyl 6-carbamoyl-3-azabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-carbamoyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
• 3-TERT-BUTYL 6-CARBAMOYL-3-AZABICYCLO[3.1.0]HEXANE-3-CARBOXYLATE
• Tert-Butyl 6-carbamoyl-3-azabicyclo[3.1.0]hexane-3-carboxylate

• Inchi： 1S/C11H18N2O3/c1-11(2,3)16-10(15)13-4-6-7(5-13)8(6)9(12)14/h6-8H,4-5H2,1-3H3,(H2,12,14)
• InChI Key： GKRPTOWTLQJHHQ-UHFFFAOYSA-N
• SMILES： O=C(C1C2CN(C(=O)OC(C)(C)C)CC21)N

Computed Properties

• Exact Mass: 226.13174244 g/mol
• Monoisotopic Mass: 226.13174244 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.6
• Molecular Weight: 226.27